2-(4-(4-ethoxyphenyl)-6-oxopyrimidin-1(6H)-yl)-N-(1-phenylethyl)acetamide

• IUPAC Name: 2-[4-(4-ethoxyphenyl)-6-oxopyrimidin-1-yl]-N-(1-phenylethyl)acetamide
• InChI: InChI=1S/C22H23N3O3/c1-3-28-19-11-9-18(10-12-19)20-13-22(27)25(15-23-20)14-21(26)24-16(2)17-7-5-4-6-8-17/h4-13,15-16H,3,14H2,1-2H3,(H,24,26)
• InChI Key: ZPJQDHJRCAJYNQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=CC(=O)N(C=N2)CC(=O)NC(C)C3=CC=CC=C3
• Molecular Formula: C22H23N3O3
• Molecular Weight: 377.4 g/mol

Description

2-(4-(4-ethoxyphenyl)-6-oxopyrimidin-1(6H)-yl)-N-(1-phenylethyl)acetamide, also known as EPPA, is a chemical compound that has been widely studied for its potential applications in scientific research. EPPA is a derivative of pyrimidine and has been found to have several interesting properties that make it a promising candidate for use in various fields of research.

Scientific Research Applications

Radioligand Development for PET Imaging

Compounds within the pyrimidinyl acetamide class have been utilized in the development of selective radioligands for positron emission tomography (PET) imaging. For example, a novel series of 2-phenylpyrazolo[1,5-a]pyrimidineacetamides, including DPA-714, has been reported for imaging the translocator protein (18 kDa) with PET, highlighting their relevance in neuroimaging and the study of neuroinflammation (Dollé et al., 2008).

Anticonvulsant Agents

Derivatives of pyrimidinyl acetamides have been synthesized and evaluated for their anticonvulsant activities. For instance, S-acetamide derivatives of 4,6-dimethyl-2-thiopyrimidine have been studied for their potential as anticonvulsant agents, revealing a methodology for developing new therapeutic agents (Severina et al., 2020).

Antimicrobial Activity

Several studies have synthesized and evaluated the antimicrobial activities of pyrimidinone and oxazinone derivatives fused with thiophene rings, using starting materials related to pyrimidinyl acetamides. These compounds have shown promising antibacterial and antifungal activities, which could be relevant for the development of new antimicrobial agents (Hossan et al., 2012).

Cytotoxic Activity for Cancer Treatment

Research has also been conducted on the design, synthesis, and in vitro cytotoxic activity of certain 2-[3-phenyl-4-(pyrimidin-4-yl)-1H-pyrazol1-yl]acetamide derivatives, exploring their potential as anticancer agents. These studies contribute to the ongoing search for new chemotherapeutic agents with improved efficacy and selectivity (Al-Sanea et al., 2020).

Herbicide Metabolism and Mode of Action

The metabolism and mode of action of chloroacetamide herbicides and their metabolites have been explored, providing insights into the environmental and toxicological impacts of these compounds. Such research is crucial for understanding the safety and ecological consequences of widespread herbicide use (Coleman et al., 2000).